3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine

• IUPAC Name: 3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C10H10Cl2N4/c1-6-7(4-15-16-6)3-13-10-9(12)2-8(11)5-14-10/h2,4-5H,3H2,1H3,(H,13,14)(H,15,16)
• InChI Key: SOQRVIRCOCEDSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNC2=C(C=C(C=N2)Cl)Cl
• Molecular Formula: C10H10Cl2N4
• Molecular Weight: 257.12 g/mol

Description

3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as JNJ-47965567 and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine in lab experiments is its high potency and selectivity. This makes it an ideal compound for studying the mechanisms of various diseases and developing new therapeutic agents. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine. One area of focus is the development of new therapeutic agents based on the compound's mechanism of action. Another area of interest is the use of the compound as a diagnostic tool in the detection of certain diseases. Additionally, further studies are needed to better understand the compound's pharmacokinetic and pharmacodynamic properties, as well as its potential side effects.

Synthesis Methods

The synthesis of 3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine involves a multi-step process that includes the reaction of 2-chloro-5-nitropyridine with 5-methyl-1H-pyrazole-4-carboxaldehyde, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through the reaction of the resulting amine with 3,5-dichloropyridine-2-carboxylic acid chloride.

Scientific Research Applications

3,5-dichloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]pyridin-2-amine has been studied extensively for its potential therapeutic properties. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has also been studied for its potential use as a diagnostic tool in the detection of certain diseases.